(E)-2,5-dichloro-N-(3-methyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)thiophene-3-carboxamide

• IUPAC Name: 2,5-dichloro-N-(3-methyl-6-nitro-1,3-benzothiazol-2-ylidene)thiophene-3-carboxamide
• InChI: InChI=1S/C13H7Cl2N3O3S2/c1-17-8-3-2-6(18(20)21)4-9(8)22-13(17)16-12(19)7-5-10(14)23-11(7)15/h2-5H,1H3
• InChI Key: ZBDBPYPEFPHMEB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)[N+](=O)[O-])SC1=NC(=O)C3=C(SC(=C3)Cl)Cl
• Molecular Formula: C13H7Cl2N3O3S2
• Molecular Weight: 388.3 g/mol

Description

The compound is a derivative of benzothiazole, which is a type of azole heterocycle. Azole heterocycles are aromatic five-membered rings containing at least one nitrogen atom and other heteroatoms. Benzothiazoles, in particular, contain a sulfur and a nitrogen atom.

Synthesis Analysis

While the specific synthesis process for this compound is not available, benzothiazoles can generally be synthesized through the reaction of 2-aminothiophenol and a carboxylic acid derivative. The synthesis often involves the formation of a benzothiazol-2-yl group, which can then be further functionalized.

Molecular Structure Analysis

The molecular structure of this compound likely includes a benzothiazole core, with various substituents attached to it. The “(E)-2,5-dichloro” part of the name suggests that there are two chlorine atoms attached to the benzothiazole ring. The “N-(3-methyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)” part indicates the presence of a 3-methyl-6-nitrobenzothiazol-2(3H)-ylidene group attached to the nitrogen atom of the benzothiazole ring.

Scientific Research Applications

Chemistry and Synthesis

• Thiophene S,N-ylides Synthesis : Tetrachlorothiophene reacts with azidoformates to give thiophene S,N-ylides, which are versatile and undergo photolysis and various reactions (Meth–Cohn & Vuuren, 1986).
• Benzo[b]thiophene-2-carboxamide Derivatives : 3-chloro-N-phenylbenzo[b]thiophene-2-carboxamide undergoes photocyclization to form novel heterocyclic ring systems, including benzothieno[2,3-c]quinolines (Mckenney & Castle, 1987).

Analytical and Physical Chemistry

• Solvatochromic Study of Carboxamides : The absorption and fluorescence spectra of various carboxamides, including thiophene derivatives, have been analyzed in solvents of different polarities. This helps in understanding their dipole moments in ground and excited states (Patil et al., 2011).

Biological and Pharmaceutical Applications

• Antimicrobial Evaluation : Synthesized thiophene-2-carboxamides have been evaluated for their antimicrobial properties, demonstrating potential biological applications (Talupur, Satheesh, & Chandrasekhar, 2021).
• Synthesis and Anticancer Activity : New thiophene derivatives, including thiophene-2-carboxamide compounds, have been synthesized and tested for their cytotoxicity, showing promise as antitumor agents (Atta & Abdel‐Latif, 2021).

Molecular Docking Studies

• Drug Design and Docking : Thiophene derivatives have been used in molecular docking studies, aiding in the design of new pharmaceutical compounds with specific biological targets (Spoorthy, Kumar, Rani, & Ravindranath, 2021).